Cas no 2228583-81-9 (1-(4-bromo-3-methylbutoxy)-3-fluorobenzene)

• Product Name: 1-(4-bromo-3-methylbutoxy)-3-fluorobenzene
• CAS No: 2228583-81-9
• MF: C₁₁H₁₄BrFO
• MW: 261.130666255951
• CID: 6300595
• PubChem ID: 165656415
• Update Time: 2025-07-18

1-(4-bromo-3-methylbutoxy)-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-methylbutoxy)-3-fluorobenzene
• EN300-1935255
• 2228583-81-9

• Inchi： 1S/C11H14BrFO/c1-9(8-12)5-6-14-11-4-2-3-10(13)7-11/h2-4,7,9H,5-6,8H2,1H3
• InChI Key： NHWVHZQWWPOODS-UHFFFAOYSA-N
• SMILES： BrCC(C)CCOC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 260.02121g/mol
• Monoisotopic Mass: 260.02121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(4-bromo-3-methylbutoxy)-3-fluorobenzene

Recent Advances in the Study of 1-(4-bromo-3-methylbutoxy)-3-fluorobenzene (CAS: 2228583-81-9)

The compound 1-(4-bromo-3-methylbutoxy)-3-fluorobenzene (CAS: 2228583-81-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo-fluoro substitution pattern, has shown promising potential as an intermediate in the synthesis of bioactive compounds. Recent studies have focused on its role in the development of novel therapeutic agents, particularly in the areas of oncology and neurology.

One of the key findings from recent research is the compound's utility in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural features of 1-(4-bromo-3-methylbutoxy)-3-fluorobenzene make it an ideal candidate for the development of selective inhibitors. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range.

In addition to its applications in oncology, 1-(4-bromo-3-methylbutoxy)-3-fluorobenzene has also been explored for its potential in neurological disorders. Researchers have identified its role in the modulation of neurotransmitter receptors, particularly those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. A recent preclinical study highlighted its ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) drug development.

The synthetic pathways for 1-(4-bromo-3-methylbutoxy)-3-fluorobenzene have also been optimized in recent years. Advances in catalytic methods, including palladium-catalyzed cross-coupling reactions, have improved the yield and purity of this compound. These methodological improvements have facilitated its broader application in medicinal chemistry and drug discovery pipelines.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of 1-(4-bromo-3-methylbutoxy)-3-fluorobenzene-based therapeutics. Issues such as stability under physiological conditions and potential off-target effects need to be addressed in future studies. However, the compound's versatility and bioactive potential make it a valuable asset in the ongoing quest for innovative pharmaceutical solutions.

In conclusion, 1-(4-bromo-3-methylbutoxy)-3-fluorobenzene (CAS: 2228583-81-9) represents a compelling area of research in chemical biology and drug discovery. Its dual applications in oncology and neurology, coupled with advances in synthetic methodologies, underscore its importance in the development of next-generation therapeutics. Continued research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic applications.